Cas no 1177-87-3 (Dexamethasone acetate)

• Product Name: Dexamethasone acetate
• CAS No: 1177-87-3
• MF: C₂₄H₃₁FO₆
• MW: 434.49775147438
• MDL: MFCD00027407
• CID: 40959
• PubChem ID: 236702
• Update Time: 2025-09-17

Dexamethasone acetate Chemical and Physical Properties

Names and Identifiers

• dexamethasone-21-acetate
• 1,4-PREGNADIEN-9-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA, 17,21-TRIOL-3,20-DIONE 21-ACETATE
• 9a-fluoro-16a-methyl-11b,17a,21-trihydroxy-1,4-pregnadiene-3,20-dione-21-acetate
• 9 ALPHA-FLUORO-11 BETA,17 ALPHA,21-TRIHYDRO-16 ALPHA-METHYLPREGNA-1,4-DIENE-3,20-DIONE-21-ACETATE
• 9ALPHA-FLUORO-16ALPHA-METHYL-11BETA,17ALPHA,21-TRIHYDROXY-1,4-PREGNADIENE-3,20-DIONE-21-ACETATE
• 9-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA,17-ALPHA,21-TRIHYDROXY-1,4-PREGNADIENE-3,20-DIONE ACETATE
• 9ALPHA-FLUORO-16ALPHA-METHYLPREDNISOLONE-21-ACETATE
• DEXAMETHASON ACETATE
• dexamethasone-17-acetate
• DEXAMETHASONE 21-ACETATE
• DEXAMETHASONE ACETATE
• PREDNISOLONE F ACETATE
• ,(11beta,16alpha)-
• 16alpha-Methyl-9alpha-fluoroprednisolone 21-acetate
• 20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-pregna-4-diene-3
• 20-dione,9-fluoro-11-beta,17,21-trihydroxy-16-alpha-methyl-pregna-4-diene-3
• 9alpha-Fluoro-16alpha-methylprednisolone acetate
• 9-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione21-acetate
• 9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate
• 9-fluoro-11-beta,17,21-trihydroxy-16-alpha-methylpregna-1,4-diene-3,20-dione
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
• 21-O-Acetyl Dexamethasone
• 9α-Fluoro-11β,17α,21-trihydroxy-16α-methyl-1,4-pregnadiene-3,20-dione 21-Acetate
• Dexamethasone EP Impurity G
• CID 6551035
• Dexamethasoneacetate
• Hexadecadrol acetate
• 9-Fluoro-11-beta,17,21-trihydroxy-16-alpha-methylpregna-1,4-diene-3,20-dione acetate
• Dalalone D.P.
• Tox21_110499
• CAS-1177-87-3
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-, 21-acetate
• Dexamethasone (acetate)
• Dexamethasone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
• EINECS 214-646-8
• Fortecortin (crystal suspension)
• BETAMETHASONE ACETATE IMPURITY B [EP IMPURITY]
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.alpha.)-
• CHEBI:4463
• Panasone
• BRD5719
• Dexamethasone-acetate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11beta,16alpha)-
• HMS2233A20
• Prestwick0_000130
• MLS001148106
• DEXAMETHASONE ACETATE [WHO-DD]
• Dexamethasoni acetas
• 16.alpha.-Methyl-9.alpha.-fluoroprednisolone 21-acetate
• DB14649
• W-108559
• Pregna-1,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.alpha.)-
• DEXAMETHASONE 21-ACETATE [MI]
• 1177-87-3
• Dexamethasone acetate anhydrous
• DEXAMETHASONE ACETATE [EP MONOGRAPH]
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Prestwick_157
• Dex-Cortidelt acetate
• Betamethasone Acetate Imp. B (EP); Dexamethasone Imp. G (EP); Betamethasone Acetate Impurity B; Dexamethasone Impurity G; Dexamethasone Isonicotinate Impurity B
• Dectan
• Dexamethasone 21-acetate, VETRANAL(TM), analytical standard
• MLS000028544
• Dalalone DP
• Prestwick3_000130
• AKUJBENLRBOFTD-RPRRAYFGSA-N
• Dexamethasone acetate, European Pharmacopoeia (EP) Reference Standard
• Decadron-LA
• NS00073866
• Prednisolone, 9.alpha.-fluoro-16.alpha.-methyl-, acetate
• BRD-5719
• BRD-K47635719-001-21-1
• 2-((2S,10S,11S,15S,17S,1R,13R,14R)-1-fluoro-14,17-dihydroxy-2,13,15-trimethyl- 5-oxotetracyclo[8.7.0.0<2,7>.0<11,15>]heptadeca-3,6-dien-14-yl)-2-oxoethyl ace tate
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-beta,17,21-trihydroxy-16-alpha-methyl-, acetate
• Prestwick1_000130
• Dexamethasone acetate, United States Pharmacopeia (USP) Reference Standard
• SR-01000000099-2
• Decaject-L.A. (TN)
• s3124
• UNII-K7V8P532WP
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-16.alpha.-methyl-, 21-acetate
• Z2417819627
• Opera_ID_1620
• 9-Fluoro-11.beta.,17-dihydroxy-16.alpha.-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate #
• Dalalone LA
• DEXAMETHASONE ACETATE [WHO-IP]
• Tox21_112928_1
• HMS1568I22
• CHEMBL1530428
• [2-[(8R,9S,10S,11S,13S,14S,16R,17R)-9-Fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• EN300-19631802
• BCP28591
• DEXAMETHASONE IMPURITY G [EP IMPURITY]
• Prestwick2_000130
• DEXAMETHASONE ACETATE [USP MONOGRAPH]
• 9.alpha.-Fluoro-16.alpha.-methylprednisolone acetate
• Q27106392
• 2-[(1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
• SPBio_002119
• CCG-220130
• 9-Fluoro-11.beta.,17,21-trihydroxy-16.alpha.-methylpregna-1,4-diene-3,20-dione 21-acetate
• Pregna-1,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-16.alpha.-methyl-, acetate
• dexamethasone acetate, (6alpha,11beta)-isomer
• NCGC00022662-05
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16a)-
• SMR000058327
• AS-13327
• NCGC00016566-01
• BPBio1_000198
• Decadron-L.A.
• Dexamethasoni acetas monohydrate
• 2-((8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• C08174
• DEXAMETHASONE ACETATE [USP-RS]
• BDBM50103620
• NSC 39471
• BRD-K47635719-001-03-9
• HY-14648A
• DTXCID402901
• NCGC00022662-06
• dexamethason-21-acetate
• AKOS015951406
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-16.alpha.-methyl-, acetate
• NSC39471
• DEXAMETHASONI ACETAS [WHO-IP LATIN]
• MFCD00027407
• NSC-39471
• Decadronal
• K7V8P532WP
• NCGC00022662-03
• HMS2095I22
• Pregna-1,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-16.alpha.-methyl-, 21-acetate
• Fortecortin (VAN)
• Dexamethasone acetate, anhydrous
• Tox21_112928
• CS-1941
• HMS3712I22
• D07796
• DTXSID8022901
• Dexamethasone 21-acetate, >=99%
• SCHEMBL136861
• BSPBio_000180
• SR-01000000099
• (11b,16a)-9-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione 21-acetate
• Dodecahydro-3H-cyclopenta2-oxoethyl Acetate Dexamethasone
• 987-24-6
• DEXAMETHASONE ACETATE MONOHYDRATE [WHO-IP]
• Dexasone LA
• 2-((1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta(a)phenanthren-1-yl)-2-oxoethyl acetate
• Decadron LA
• 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE 21-ACETATE, MONOHYDRATE
• DEXAMETHASONE IMPURITY G (EP IMPURITY)
• DEXAMETHASONE ACETATE (USP-RS)
• E2287TKU04
• DEXAMETHASONE ACETATE (EP MONOGRAPH)
• DEXAMETHASONE ACETATE, UNSPECIFIED FORM
• DEXAMETHASONE ACETATE [USAN]
• 214-646-8
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate
• Solurex LA
• DEXAMETHASONE ACETATE [MART.]
• DEXAMETHASONE ACETATE [ORANGE BOOK]
• HY-14648AR
• DEXAMETHASONE ACETATE (MART.)
• (11b,16a)-21-(Acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione;9-Fluoro-11b,17,21-trihydroxy-16a-methyl
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9-FLUORO-11,17-DIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-, MONOHYDRATE
• DEXAMETHASONE ACETATE MONOHYDRATE OR DEXAMETHASONE ACETATE ANHYDROUS
• DEXAMETHASONE ACETATE [JAN]
• DEXAMETHASONE ACETATE MONOHYDRATE [WHO-DD]
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9-FLUORO-11,17-DIHYDROXY-16-METHYL-, (11BETA,16ALPHA)-, MONOHYDRATE
• DEXAMETHASONE ACETATE MONOHYDRATE [ORANGE BOOK]
• BETAMETHASONE ACETATE IMPURITY B (EP IMPURITY)
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-, 21-acetate (8CI)
• Dexamethasone acetate (Standard)
• (2-((8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta(a)phenanthren-17-yl)-2-oxo-ethyl) acetate
• DTXSID20204402
• FA17017
• DEXAMETHASONE ACETATE (USP MONOGRAPH)
• Decadronal (TN)
• DEXAMETHASONI ACETAS MONOHYDRATE [WHO-IP LATIN]
• DEXAMETHASONE ACETATE [VANDF]
• DTXCID80126893
• Dexamethasone acetate

• MDL： MFCD00027407
• Inchi： 1S/C24H31FO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,19+,21+,22+,23+,24+/m1/s1
• InChI Key： AKUJBENLRBOFTD-RPRRAYFGSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C
• BRN： 2342608

Computed Properties

• Exact Mass: 434.21000
• Monoisotopic Mass: 434.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 6

Experimental Properties

• Color/Form: Powder
• Density: 1.1517 (estimate)
• Melting Point: 240°C(lit.)
• Boiling Point: 579.4±50.0 °C at 760 mmHg
• Flash Point: 304.2±30.1 °C
• Refractive Index: 87 ° (C=1, Dioxane)
• Solubility: Soluble at 100 mg/ml in acetone
• PSA: 100.90000
• LogP: 2.46650
• Merck: 2943
• Specific Rotation: 85 ±3° (c=1, Dioxane)
• Solubility: Not determined
• pka: 12.08±0.70(Predicted)

Dexamethasone acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R43
• Safety Instruction： S36/37
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU4050000
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R43
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Dexamethasone acetate

Comprehensive Overview of Dexamethasone Acetate (CAS No. 1177-87-3): Properties, Applications, and Modern Relevance

Dexamethasone acetate (CAS No. 1177-87-3) is a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. As a derivative of dexamethasone, this compound is widely utilized in medical and pharmaceutical applications due to its enhanced stability and bioavailability. The dexamethasone acetate structure features an acetate group at the 21-position, which improves its solubility and absorption characteristics. Researchers and clinicians frequently explore dexamethasone acetate uses in treating conditions such as rheumatoid arthritis, allergic reactions, and certain skin disorders.

In recent years, the demand for dexamethasone acetate has surged, particularly during global health crises where its role in managing inflammatory responses gained prominence. Searches for dexamethasone acetate side effects, dexamethasone acetate dosage, and dexamethasone acetate vs dexamethasone reflect growing public interest in its therapeutic profile. This compound’s mechanism of action involves binding to glucocorticoid receptors, modulating gene expression to suppress inflammation. Such properties make it a cornerstone in steroid therapy and immunomodulation.

The pharmaceutical industry prioritizes dexamethasone acetate synthesis due to its critical role in formulations like injectables, creams, and ophthalmic solutions. Analytical methods such as HPLC for dexamethasone acetate ensure quality control, while studies on dexamethasone acetate stability under varying temperatures and pH conditions are essential for shelf-life optimization. Additionally, the compound’s dexamethasone acetate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) is well-documented, facilitating its use in lab protocols.

Beyond clinical applications, dexamethasone acetate research extends to veterinary medicine, where it addresses inflammation in animals. Environmental concerns related to dexamethasone acetate degradation in wastewater have also spurred investigations into eco-friendly disposal methods. As regulatory agencies emphasize dexamethasone acetate safety, manufacturers adhere to Good Manufacturing Practices (GMP) to minimize impurities and ensure compliance.

Emerging trends highlight the compound’s potential in dexamethasone acetate nanoparticles for targeted drug delivery, a hot topic in nanomedicine. Patient forums frequently discuss dexamethasone acetate for allergies or dexamethasone acetate during pregnancy, underscoring the need for clear guidelines. Meanwhile, dexamethasone acetate price fluctuations and dexamethasone acetate suppliers remain key considerations for procurement specialists.

In summary, dexamethasone acetate (CAS No. 1177-87-3) exemplifies the intersection of chemistry, medicine, and technology. Its versatility in addressing inflammation, coupled with ongoing innovations in formulation and delivery, ensures its relevance in modern healthcare. As scientific inquiry evolves, so too will the applications and understanding of this pivotal compound.